Cas no 476616-28-1 (2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole)

• Product Name: 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole
• CAS No: 476616-28-1
• MF: C₁₉H₁₁ClN₂O₄
• MW: 366.754643678665
• CID: 6238953
• PubChem ID: 6114582
• Update Time: 2025-06-09

2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole
• 2-[(E)-2-[5-(4-chloro-2-nitrophenyl)furan-2-yl]ethenyl]-1,3-benzoxazole
• AKOS024598079
• 476616-28-1
• F0709-0397
• (E)-2-(2-(5-(4-chloro-2-nitrophenyl)furan-2-yl)vinyl)benzo[d]oxazole

• Inchi： 1S/C19H11ClN2O4/c20-12-5-8-14(16(11-12)22(23)24)17-9-6-13(25-17)7-10-19-21-15-3-1-2-4-18(15)26-19/h1-11H/b10-7+
• InChI Key： NGZWUBMGJOVSET-JXMROGBWSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C1=CC=C(/C=C/C2=NC3C=CC=CC=3O2)O1

Computed Properties

• Exact Mass: 366.0407345g/mol
• Monoisotopic Mass: 366.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole

Professional Introduction to Compound with CAS No. 476616-28-1 and Product Name: 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole

The compound with the CAS number 476616-28-1 and the product name 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic moieties, including furan and benzoxazole, combined with functional groups such as a chloro and nitro substituent on the phenyl ring, contributes to its unique chemical properties and reactivity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of such molecules in the design of novel therapeutic agents. The benzoxazole core is particularly noteworthy for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a furan moiety further enhances the molecule's potential by introducing additional electronic and steric effects that can modulate its biological activity. This synergistic combination of structural elements makes 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole a promising candidate for further exploration.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are critical steps. The 4-chloro-2-nitrophenyl substituent plays a pivotal role in determining the molecule's interactions with biological targets. The electron-withdrawing nature of both chloro and nitro groups can influence the electronic distribution across the molecule, thereby affecting its binding affinity and selectivity. Advanced computational methods, such as molecular modeling and quantum chemistry calculations, have been instrumental in understanding these interactions at a molecular level. These studies not only provide insights into the compound's mechanism of action but also guide the optimization process to enhance its pharmacological efficacy.

The furan-fused benzoxazole structure is particularly interesting due to its potential to engage in multiple types of non-covalent interactions with biological targets. Furan derivatives are known for their ability to interact with enzymes and receptors through hydrogen bonding, π-stacking, and hydrophobic effects. When combined with the benzoxazole ring, which is a well-established pharmacophore in medicinal chemistry, the resulting molecule exhibits enhanced binding capabilities. This has led to increased interest in exploring derivatives of this class for their therapeutic potential.

Current research efforts are focused on evaluating the biological activity of 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole using both in vitro and in vivo models. Preliminary studies have demonstrated promising results in terms of anti-proliferative effects on certain cancer cell lines. The ability of this compound to inhibit key enzymes involved in tumor growth and progression has made it an attractive candidate for further development into a novel therapeutic agent. Additionally, its potential role in modulating inflammatory pathways has been suggested based on initial pharmacological evaluations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cross-coupling reactions between furan derivatives and benzoxazole precursors, followed by functional group modifications such as nitration and chlorination. The use of advanced catalytic systems has improved the efficiency of these transformations, making it feasible to produce larger quantities for subsequent biological testing. These synthetic advancements are crucial for enabling further exploration of this molecule's potential applications.

From a chemical biology perspective, understanding the interaction between 2-(E)-2-5-(4-chloro-2-nitrophenyl)furan-2-ylethenyl-1,3-benzoxazole and its biological targets is essential for rational drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-function relationships. These studies provide critical information about how the compound binds to its target proteins or enzymes, which can be used to design more potent derivatives with improved pharmacokinetic properties.

The development of new pharmaceutical agents often involves a multidisciplinary approach, integrating expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The case of 476616-28-1 exemplifies this collaborative effort, where structural modifications based on computational predictions have led to compounds with enhanced biological activity. Such interdisciplinary studies are essential for translating basic chemical discoveries into tangible therapeutic benefits for patients.

Future directions in the research of this compound include exploring its potential as an intermediate in synthesizing more complex drug candidates. Additionally, investigating its metabolic stability and toxicological profile will be crucial steps before considering clinical translation. The integration of machine learning algorithms into drug discovery processes has also shown promise in predicting novel molecular structures with desired properties. This computational approach can complement traditional experimental methods by rapidly screening large libraries of compounds for their potential therapeutic efficacy.

In conclusion,476616-28-1 represents a significant contribution to the field of pharmaceutical chemistry due to its unique structural features and promising biological activity. The combination of advanced synthetic techniques with cutting-edge computational methods has enabled researchers to explore its potential applications effectively. As our understanding of molecular interactions continues to evolve,this compound serves as an excellent model system for studying structure-function relationships in drug design.